Cas no 2168761-69-9 (2-methyl-1-oxa-5-azaspiro5.7tridecane)

• Product Name: 2-methyl-1-oxa-5-azaspiro5.7tridecane
• CAS No: 2168761-69-9
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 6512420
• PubChem ID: 165519420
• Update Time: 2025-05-25

2-methyl-1-oxa-5-azaspiro5.7tridecane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-oxa-5-azaspiro5.7tridecane
• 2-methyl-1-oxa-5-azaspiro[5.7]tridecane
• 2168761-69-9
• EN300-1278633

• Inchi： 1S/C12H23NO/c1-11-7-10-13-12(14-11)8-5-3-2-4-6-9-12/h11,13H,2-10H2,1H3
• InChI Key： SOHIMYVTZXHVEW-UHFFFAOYSA-N
• SMILES： O1C(C)CCNC21CCCCCCC2

Computed Properties

• Exact Mass: 197.177964357g/mol
• Monoisotopic Mass: 197.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-methyl-1-oxa-5-azaspiro5.7tridecane

Recent Advances in the Study of 2-methyl-1-oxa-5-azaspiro[5.7]tridecane (CAS: 2168761-69-9) in Chemical Biology and Pharmaceutical Research

The compound 2-methyl-1-oxa-5-azaspiro[5.7]tridecane (CAS: 2168761-69-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique spirocyclic structure and potential therapeutic applications. This research brief aims to summarize the latest findings regarding this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the synthetic challenges and innovative approaches to constructing the spirocyclic framework of 2-methyl-1-oxa-5-azaspiro[5.7]tridecane. Researchers have developed novel catalytic methods to achieve high yields and enantioselectivity, which are critical for its application in drug development. The compound's structural complexity offers a promising scaffold for the design of new bioactive molecules, particularly in targeting central nervous system (CNS) disorders.

In vitro and in vivo studies have demonstrated that 2-methyl-1-oxa-5-azaspiro[5.7]tridecane exhibits significant activity as a modulator of specific neurotransmitter receptors. Preliminary data suggest its potential efficacy in treating neurological conditions such as anxiety and depression, with a favorable safety profile. These findings are supported by detailed pharmacokinetic and pharmacodynamic analyses, which indicate good bioavailability and brain penetration.

Further investigations into the mechanism of action of 2-methyl-1-oxa-5-azaspiro[5.7]tridecane have revealed its interaction with key signaling pathways involved in neuroprotection and synaptic plasticity. These insights open new avenues for the development of next-generation therapeutics for neurodegenerative diseases. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize the compound's properties and advance it to clinical trials.

In conclusion, 2-methyl-1-oxa-5-azaspiro[5.7]tridecane (CAS: 2168761-69-9) represents a promising candidate for further drug development, with its unique chemical structure and demonstrated biological activity. Continued research is essential to fully elucidate its therapeutic potential and overcome any remaining challenges in its synthesis and application.